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Compound of Interest

Compound Name: 5-Bromo-2-methoxypyridine

Cat. No.: B044785 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methoxypyridine

Introduction
5-Bromo-2-methoxypyridine, confirmed by its IUPAC name, is a substituted pyridine

derivative that serves as a critical and versatile building block in organic synthesis.[1][2][3] With

the CAS Number 13472-85-0, this compound is extensively utilized as a key intermediate in the

development of pharmaceuticals, agrochemicals, and advanced materials.[3][4][5] Its structure,

featuring a pyridine ring with a bromine atom at the 5-position and a methoxy group at the 2-

position, provides a unique balance of reactivity that makes it an invaluable tool for researchers

and drug development professionals.[1] This guide provides a comprehensive overview of its

chemical properties, synthesis protocols, and significant applications.

Chemical and Physical Properties
5-Bromo-2-methoxypyridine is typically a light yellow or colorless liquid, though it can also

appear as a white to off-white solid.[1][4][6][7] It is soluble in organic solvents such as ethanol

and acetone but is sparingly soluble in water.[7] The key physicochemical properties are

summarized in the table below.
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Property Value

IUPAC Name 5-bromo-2-methoxypyridine[2]

Synonyms
2-methoxy-5-bromopyridine, 3-Bromo-6-

methoxypyridine[1][3]

CAS Number 13472-85-0[8][9]

Molecular Formula C₆H₆BrNO[2][8][9]

Molecular Weight 188.02 g/mol [8][9]

Appearance
Light yellow liquid / White to off-white solid[4][6]

[7]

Boiling Point 80 °C at 12 mmHg[6][8][9]

Density 1.453 g/mL at 25 °C[6][8][9]

Refractive Index (n20/D) 1.555[6][8]

Flash Point 96 °C (204.8 °F) - closed cup[8]

InChI Key XADICJHFELMBGX-UHFFFAOYSA-N[2][8]

SMILES String COc1ccc(Br)cn1[8]

Experimental Protocols: Synthesis
The synthesis of 5-Bromo-2-methoxypyridine is most commonly achieved through the

nucleophilic substitution of a bromine atom on a dibrominated pyridine precursor. A high-yield,

scalable method starting from 2,5-dibromopyridine is detailed below.

Protocol 1: Synthesis from 2,5-Dibromopyridine

This protocol is adapted from a procedure with a reported yield of 95%.[6]

Materials:

2,5-dibromopyridine (5.5 g, 23.2 mmol)

Sodium methanolate (sodium methoxide) (3.76 g, 69.6 mmol)
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Methanol (60 mL)

Water (50 mL)

Ethyl acetate (2 x 100 mL)

Anhydrous sodium sulfate

Procedure:

Dissolve 2,5-dibromopyridine (5.5 g) and sodium methanolate (3.76 g) in methanol (60

mL) within a sealed reaction vessel.

Heat the mixture to 70 °C and maintain for 42 hours.

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with water (50 mL).

Extract the aqueous layer with ethyl acetate (2 x 100 mL).

Combine the organic layers.

Dry the combined organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the final product, 5-bromo-2-
methoxypyridine, as a light yellow oil (4.1 g, 95% yield).[6]

A visual representation of this experimental workflow is provided below.
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Synthesis Workflow for 5-Bromo-2-methoxypyridine
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Core Applications in Research and Drug
Development
5-Bromo-2-methoxypyridine is a cornerstone intermediate in medicinal chemistry and

agrochemical synthesis due to its versatile reactivity.[3][4]

Pharmaceutical Synthesis: It is a crucial precursor for a variety of pharmaceutical

compounds.[7] Its derivatives have been investigated for treating neurological disorders and

cardiovascular conditions.[3][4] Notable applications include its use in the synthesis of:

αvβ3 Antagonists: These compounds are investigated for their potential in treating

conditions like osteoporosis and certain cancers.[6]

Anti-HIV Integrase Inhibitors: It serves as a building block in creating novel drugs to

combat HIV.[1][6]

Somatostatin sst3 Receptor Antagonists: These are explored for therapies against

acromegaly and specific types of cancer.[4]

5-Lipoxygenase Inhibitors: Used to develop anti-inflammatory agents.[8]

Ligand for Receptors: The compound itself has been identified as a ligand for central

nicotinic acetylcholine receptors, making it a valuable tool in neuroscience research.[1][6]

Agrochemicals: In the agrochemical sector, it is a key starting material for synthesizing

pesticides and herbicides, contributing to crop protection.[3][4]

Material Science: The pyridine structure allows for its incorporation into advanced materials,

such as conductive polymers, coordination polymers, and metal-organic frameworks

(MOFs), by leveraging the bromine atom for coupling reactions.[5]

Role in Key Chemical Reactions
The synthetic utility of 5-Bromo-2-methoxypyridine is largely defined by the reactivity of its

bromine substituent, which makes it an excellent substrate for cross-coupling reactions.[1] This

allows for the facile formation of carbon-carbon and carbon-heteroatom bonds, a fundamental

strategy in constructing complex molecules.
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Cross-Coupling Reactions: It is frequently used in reactions such as the Suzuki-Miyaura and

Negishi couplings.[1] In these reactions, the bromine atom is substituted by various organic

groups, enabling the assembly of intricate molecular scaffolds. The electron-donating

methoxy group and the electron-withdrawing nature of the pyridine ring influence the

reactivity at the C-Br bond.[1]

The logical relationship illustrating its role as a versatile synthetic intermediate is depicted

below.

Key Synthetic Transformations

Resulting Molecular Scaffolds

5-Bromo-2-methoxypyridine

Suzuki Coupling
Reactant

Negishi CouplingReactant

Other C-C & C-N
Coupling Reactions
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Pharmaceuticals
(e.g., HIV inhibitors)

Advanced Materials
(e.g., Polymers)

Agrochemicals
(e.g., Herbicides)
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Role of 5-Bromo-2-methoxypyridine in Synthesis

Safety and Handling
5-Bromo-2-methoxypyridine is classified as an irritant and requires careful handling in a

laboratory setting.

Hazard Classifications: It is known to cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[8]
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Safety Precautions: Standard personal protective equipment (PPE), including gloves, and

eye protection, should be worn.[8] Work should be conducted in a well-ventilated area or a

fume hood to avoid inhalation.[7] It should be stored in a cool, dry, and well-ventilated area in

a tightly sealed container.[7]

Conclusion
5-Bromo-2-methoxypyridine is a high-value chemical intermediate with a broad spectrum of

applications, particularly in drug discovery and fine chemical synthesis.[1][3] Its well-defined

physicochemical properties, reliable synthesis routes, and versatile reactivity in key

transformations like cross-coupling reactions make it an indispensable tool for chemists. The

continued exploration of this compound is expected to lead to the development of novel

pharmaceuticals, advanced materials, and effective agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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